Cas no 610274-69-6 (2-(chloroacetyl)aminothiophene-3-carboxamide)

• Product Name: 2-(chloroacetyl)aminothiophene-3-carboxamide
• CAS No: 610274-69-6
• MF: C₇H₇ClN₂O₂S
• MW: 218.660679101944
• MDL: MFCD00113005
• CID: 3029463
• PubChem ID: 736609
• Update Time: 2025-06-08

2-(chloroacetyl)aminothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(氯乙酰基)氨基]噻吩-3-甲酰胺
• 2-[(chloroacetyl)amino]thiophene-3-carboxamide
• 2-[(2-chloroacetyl)amino]thiophene-3-carboxamide
• 2-(2-chloroacetamido)thiophene-3-carboxamide
• BBL017832
• STK483417
• 2-[(2-Chloroacetyl)amino]-3-thiophenecarboxamide
• Z56854493
• G72389
• AKOS000122358
• DB-025809
• EN300-08099
• MFCD00113005
• SCHEMBL24488916
• ALBB-002442
• VS-06531
• CS-0220996
• AI-942/25034399
• 610274-69-6
• 844-005-3
• 2-(chloroacetyl)aminothiophene-3-carboxamide

• MDL： MFCD00113005
• Inchi： 1S/C7H7ClN2O2S/c8-3-5(11)10-7-4(6(9)12)1-2-13-7/h1-2H,3H2,(H2,9,12)(H,10,11)
• InChI Key： CLFJNLMGYISWMW-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(N)=O)C=CS1)=O

Computed Properties

• Exact Mass: 217.9916763g/mol
• Monoisotopic Mass: 217.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 100

2-(chloroacetyl)aminothiophene-3-carboxamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(chloroacetyl)aminothiophene-3-carboxamide

Recent Advances in the Study of 2-(Chloroacetyl)aminothiophene-3-carboxamide (CAS: 610274-69-6)

2-(Chloroacetyl)aminothiophene-3-carboxamide (CAS: 610274-69-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene core and chloroacetyl functional group, has been the subject of recent investigations due to its potential applications in drug discovery and development. The compound's unique structural features make it a promising candidate for the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

Recent studies have focused on the synthesis and optimization of 2-(chloroacetyl)aminothiophene-3-carboxamide derivatives to enhance their biological activity and pharmacokinetic properties. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that modifications at the chloroacetyl moiety could significantly improve the compound's binding affinity to specific protein targets, such as kinases involved in cancer progression. The study utilized molecular docking and in vitro assays to validate these findings, highlighting the compound's potential as a lead structure for further development.

Another key area of research involves the mechanistic insights into the compound's mode of action. A 2022 paper in *Bioorganic & Medicinal Chemistry Letters* reported that 2-(chloroacetyl)aminothiophene-3-carboxamide exhibits inhibitory effects on certain bacterial enzymes, suggesting its utility as an antimicrobial agent. The study employed X-ray crystallography to elucidate the compound's interaction with the enzyme's active site, providing a structural basis for its inhibitory activity. These findings open new avenues for the design of antibiotics targeting resistant bacterial strains.

In addition to its therapeutic potential, the compound has also been explored for its role in chemical biology. A 2023 preprint on *ChemRxiv* detailed the use of 2-(chloroacetyl)aminothiophene-3-carboxamide as a chemical probe to study protein-protein interactions in cellular pathways. The probe's ability to selectively label proteins in live cells was demonstrated using fluorescence microscopy and mass spectrometry, offering a valuable tool for understanding complex biological processes.

Despite these advancements, challenges remain in the clinical translation of 2-(chloroacetyl)aminothiophene-3-carboxamide-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this promising compound closer to clinical applications.

In conclusion, 2-(chloroacetyl)aminothiophene-3-carboxamide (CAS: 610274-69-6) represents a versatile scaffold with broad potential in drug discovery and chemical biology. Recent studies have shed light on its mechanisms of action, structural optimizations, and applications as a chemical probe. Continued research in this area is expected to yield innovative therapeutic candidates and deepen our understanding of biological systems.